Cas no 40655-15-0 (1H-Benzimidazol-6-amine, 2-(4-methoxyphenyl)-)

• Product name: 1H-Benzimidazol-6-amine, 2-(4-methoxyphenyl)-
• CAS No: 40655-15-0
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• CID: 2633375
• PubChem ID: 895553

1H-Benzimidazol-6-amine, 2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-5-aminobenzimidazole
• 40655-15-0
• 2-(4-methoxyphenyl)-1H-benzimidazol-5-amine
• 2-(4-Methoxyphenyl)-1H-benzo[d]imidazol-6-amine
• STL455268
• 1H-Benzimidazol-6-amine, 2-(4-methoxyphenyl)-
• 2-(4-Methoxyphenyl)-1H-benzimidazol-6-amine
• SCHEMBL1662751
• DB-087061
• GQXFFKQITYPJPY-UHFFFAOYSA-N
• DTXSID301263478
• AKOS000111031

• Inchi： InChI=1S/C14H13N3O/c1-18-11-5-2-9(3-6-11)14-16-12-7-4-10(15)8-13(12)17-14/h2-8H,15H2,1H3,(H,16,17)
• InChI Key： GQXFFKQITYPJPY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 239.105862047Da
• Monoisotopic Mass: 239.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.9Ų